Ethyl 2-[3-(3-bromophenyl)oxetan-3-yl]acetate

• Molecular Formula: C13H15BrO3
• Molecular Weight: 299.16 g/mol
• IUPAC Name: ethyl 2-[3-(3-bromophenyl)oxetan-3-yl]acetate
• InChI: InChI=1S/C13H15BrO3/c1-2-17-12(15)7-13(8-16-9-13)10-4-3-5-11(14)6-10/h3-6H,2,7-9H2,1H3
• InChI Key: MHTQFVMXILZBHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(COC1)C2=CC(=CC=C2)Br

Description

Ethyl 2-[3-(3-bromophenyl)oxetan-3-yl]acetate is a useful research compound. Its molecular formula is C13H15BrO3 and its molecular weight is 299.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of [Rh(cod)C1]2 (171.3 mg, 0.3518 mmol) in 30 mL of dioxane was added aqueous KOH (6.097 mL of 1.5 M, 9.145 mmol) followed by ethyl 2-(oxetan-3-ylidene)acetate (1 g, 7.035 mmol) and a solution of (3-bromophenyl)boronic acid (2.119 g, 10.55 mmol) in 10 mL of dioxane. The reaction was stirred for 30 minutes at room temperature then further (3-bromophenyl)boronic acid (706 mg, 0.5 eq) was added and the reaction stirred overnight. Brine was added and the aqueous layer extracted twice with ethyl acetate. The combined organics were washed with brine and then dried, filtered and concentrated under reduced pressure. The crude product was purified on silica (Companion, 80 g) eluting with 1-20% EtOAc:Petrol ether to give ethyl 2-[3-(3-bromophenyl)oxetan-3-yl]acetate as a yellow oil (1.50 g, 71%).